1-Acetyl-7-bromo-5-nitroindoline
Overview
Description
1-Acetyl-7-bromo-5-nitroindoline is a halogenated heterocycle . It has an empirical formula of C10H9BrN2O3 and a molecular weight of 285.09 . It is a solid substance that is typically stored at temperatures between 2-8°C .
Molecular Structure Analysis
The molecular structure of 1-Acetyl-7-bromo-5-nitroindoline consists of a bromine atom (Br), a nitro group (NO2), and an acetyl group (CH3CO) attached to an indoline ring . The exact positions of these substituents on the indoline ring can be represented by the SMILES string: CC(=O)N1CCc2cc(Br)cc(c12)N+=O .Physical And Chemical Properties Analysis
1-Acetyl-7-bromo-5-nitroindoline has a melting point of 196-198°C and a predicted boiling point of 482.8±45.0 °C . It has a predicted density of 1.688±0.06 g/cm3 . It is a solid substance that is typically stored at temperatures between 2-8°C .Safety and Hazards
1-Acetyl-7-bromo-5-nitroindoline is classified as a combustible solid . It is toxic if swallowed and causes serious eye irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, and using personal protective equipment such as dust masks, eyeshields, and gloves .
properties
IUPAC Name |
1-(7-bromo-5-nitro-2,3-dihydroindol-1-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2O3/c1-6(14)12-3-2-7-4-8(13(15)16)5-9(11)10(7)12/h4-5H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAKJWJNRDAXRIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C1C(=CC(=C2)[N+](=O)[O-])Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50314740 |
Source
|
| Record name | 1-Acetyl-7-bromo-5-nitroindoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50314740 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Acetyl-7-bromo-5-nitroindoline | |
CAS RN |
220442-80-8 |
Source
|
| Record name | 1-Acetyl-7-bromo-5-nitroindoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50314740 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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